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Cat. No.: B12053979 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Basolite F300 is a commercial metal-organic framework (MOF) based on iron trimesate (also

known as Fe-BTC). It possesses a structure analogous to MIL-100(Fe) and is characterized by

a high specific surface area and pore volume, making it a candidate for gas storage and

separation applications, including the capture of carbon dioxide (CO2).[1][2] Unlike some other

MOFs, Basolite F300 exhibits a degree of water stability, which is advantageous for CO2

capture from humid gas streams.[3][4][5][6] This document provides detailed protocols for the

activation, CO2 adsorption, and regeneration of Basolite F300, along with a summary of its

CO2 capture performance based on available data.

Quantitative Data Presentation
The CO2 adsorption capacity of Basolite F300 is highly dependent on pressure and

temperature. The following table summarizes the reported quantitative data for CO2 uptake.
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Parameter Value Conditions Reference

CO2 Adsorption

Capacity
24.1 wt% (241 mg/g) 225 bar, 318 K (45 °C) [7]

CO2 Adsorption

Capacity
~70 wt% (700 mg/g) 100 bar, 328 K (55 °C) [2]

CO2 Adsorption

Capacity
~2 wt% (20 mg/g) 0.1 bar, 328 K (55 °C) [2]

Methane Capacity

Reduction in presence

of CO2

1.1%

0.33% CO2 in a

methane/air stream at

298 K (25 °C)

[3][4]

Note: The significant variation in CO2 uptake underscores the strong influence of pressure. The

performance at lower partial pressures, which are more relevant for post-combustion capture,

is considerably lower than at high pressures.

Experimental Protocols
The following protocols are compiled from methodologies reported in the literature for gas

adsorption studies on Basolite F300.

1. Material Activation (Pre-treatment)

Objective: To remove guest molecules (e.g., water, solvents) from the pores of the MOF,

which is crucial for achieving maximum CO2 adsorption capacity.

Apparatus:

Schlenk line or vacuum oven

Heating mantle or oven capable of reaching at least 150 °C (423 K)

Inert gas supply (e.g., high-purity nitrogen or argon)

Procedure:
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Place a precisely weighed amount of Basolite F300 powder into a sample tube or flask.

Attach the sample container to the Schlenk line or place it in the vacuum oven.

Begin purging the sample with a flow of dry, inert gas (e.g., nitrogen at 60 mL/min).

While purging, gradually heat the sample to 150 °C (423 K).[3][4]

Hold the sample at this temperature under inert gas flow or dynamic vacuum (0.1 MPa) for

a minimum of 2 hours to ensure complete removal of volatiles.[3][4]

After the activation period, cool the sample to room temperature under a continuous flow

of inert gas or vacuum before transferring it to the adsorption apparatus.

2. CO2 Adsorption Measurement (Fixed-Bed Breakthrough)

Objective: To measure the amount of CO2 adsorbed by the activated Basolite F300 from a

gas stream.

Apparatus:

Fixed-bed reactor (e.g., a stainless steel tube)

Mass flow controllers to regulate gas composition and flow rate

Temperature controller for the reactor

Downstream gas analyzer (e.g., mass spectrometer or gas chromatograph) to measure

CO2 concentration

Procedure:

Pack a known mass of activated Basolite F300 (e.g., 0.15 g) into the fixed-bed reactor,

ensuring uniform packing to prevent gas channeling.[3][4]

Set the reactor temperature to the desired experimental value (e.g., 298 K).
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Before introducing the CO2-containing gas, flow an inert gas (e.g., helium or nitrogen)

through the bed at a known flow rate until the baseline on the gas analyzer is stable.

At the start of the experiment (t=0), switch the gas feed to the desired CO2 mixture (e.g.,

15% CO2 in N2 for simulated flue gas, or pure CO2) at a controlled total flow rate.

Continuously monitor the CO2 concentration in the effluent gas stream using the gas

analyzer.

The "breakthrough point" is reached when the CO2 concentration at the outlet starts to

rise significantly. Saturation is achieved when the outlet CO2 concentration equals the inlet

concentration.

The total amount of CO2 adsorbed can be calculated by integrating the area above the

breakthrough curve.

3. Regeneration of Basolite F300

Objective: To remove the adsorbed CO2 and restore the material's adsorption capacity for

subsequent cycles.

Method: Temperature Swing Adsorption (TSA)

Apparatus: Same as the adsorption setup.

Procedure:

After the adsorption cycle is complete (the material is saturated with CO2), switch the

gas flow from the CO2 mixture to a pure, inert gas (e.g., nitrogen or helium) or air.[3][4]

Increase the temperature of the reactor to a regeneration temperature, for example, 150

°C (423 K).[3][4]

Maintain this temperature and gas flow until the CO2 concentration in the effluent

stream returns to zero, indicating that all adsorbed CO2 has been released.

Cool the material back to the adsorption temperature under the inert gas flow before

starting the next adsorption cycle.
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Visualizations
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Caption: Experimental workflow for CO2 capture using Basolite F300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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